Cas no 30414-16-5 (N,N',N''-tris(2,3-dihydroxybenzoyl)-O-seryl-O-seryl-Serin)

• Product Name: N,N',N''-tris(2,3-dihydroxybenzoyl)-O-seryl-O-seryl-Serin
• CAS No: 30414-16-5
• Molecular Formula: C₃₀H₂₉N₃O₁₆
• Molecular Weight: 687.562
• CID: 2000082
• PubChem ID: 90658786

N,N',N''-tris(2,3-dihydroxybenzoyl)-O-seryl-O-seryl-Serin Properties

Names and Identifiers

• N,N',N''-tris(2,3-dihydroxybenzoyl)-O-seryl-O-seryl-Serin
• N,N',N''-tris(2,3-dihydroxybenzoyl)-O-L-seryl-O-L-seryl L-serine
• 30414-16-5
• CHEBI:182161
• (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-[(2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-[(2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoyl]oxypropanoyl]oxypropanoic acid
• C22185
• Enterobactin, apo-
• apo-Enterobactin
• O-3-{O-3-[N-(2,3-dihydroxybenzoyl)-L-seryl]-N-(2,3-dihydroxybenzoyl)-L-seryl}-N-(2,3-dihydroxybenzoyl)-L-serine
• N-(2,3-Dihydroxybenzoyl)-O-[N-(2,3-dihydroxybenzoyl)-O-[N-(2,3-dihydroxybenzoyl)-L-seryl]-L-seryl]-L-serine
• HY-172023
• (2S)-2-((2,3-dihydroxybenzoyl)amino)-3-((2S)-2-((2,3-dihydroxybenzoyl)amino)-3-((2S)-2-((2,3-dihydroxybenzoyl)amino)-3-hydroxypropanoyl)oxypropanoyl)oxypropanoic acid

• InChIKey： NTWRWGRCGVKQNS-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H29N3O16/c34-10-16(31-25(41)13-4-1-7-19(35)22(13)38)29(46)49-12-18(33-27(43)15-6-3-9-21(37)24(15)40)30(47)48-11-17(28(44)45)32-26(42)14-5-2-8-20(36)23(14)39/h1-9,16-18,34-40H,10-12H2,(H,31,41)(H,32,42)(H,33,43)(H,44,45)
• SMILES： OCC(NC(=O)c1cccc(O)c1O)C(=O)OCC(NC(=O)c1cccc(O)c1O)C(=O)OCC(NC(=O)c1cccc(O)c1O)C(O)=O

Computed Properties

• Exact Mass: 687.15478185g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 16
• Monoisotopic Mass: 687.15478185g/mol
• Heavy Atom Count: 49
• Complexity: 1190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 319Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hippuric acids